Cas no 165534-43-0 (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one)

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one is a phosphorylating reagent commonly employed in organic synthesis for the introduction of phosphate or phosphonate groups. Its key advantages include high reactivity under mild conditions, enabling efficient derivatization of hydroxyl-containing compounds. The benzotriazinone moiety enhances stability while facilitating clean reactions with minimal side products. This compound is particularly useful in the synthesis of phosphorylated intermediates for pharmaceuticals, agrochemicals, and materials science applications. Its diethoxyphosphoryl group offers versatility in further functionalization, making it a valuable tool for constructing complex organophosphorus compounds. The reagent’s compatibility with a range of solvents and functional groups contributes to its broad utility in synthetic chemistry workflows.

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one structure

165534-43-0 structure

Product Name:3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one

CAS No:165534-43-0

MF:C₁₁H₁₄N₃O₅P

MW:299.21972322464

MDL:MFCD01236967

CID:65730

PubChem ID:24873005

Update Time:2025-06-06

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- DEPBT
- Diethyl (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl) phosphate
- DIETHYL-(4-OXO-3H-1,2,3-BENZOTRIAZIN-3-YL)PHOSPHATE
- DIETHYL 3,4-DIHYDRO-4-OXO-1,2,3-BENZOTRIAZIN-3-YL PHOSPHATE
- 3-DIETHOXYPHOSPHORYL-1,2,3-BENZOTRIAZIN-4(3H)-ONE
- 3-(DIETHOXYPHOSPHORYLOXY)-1,2,3-BENZOTRIAZIN-4(3H)-ONE
- 3-(DIETHOXY-PHOSPHORYLOXY)-3H-BENZO[D][1,2,3]TRIAZIN-4-ONE
- 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT)
- 3-(Diethoxyphosphoryloxy)-1,2,3-benzotrizin-4(3H)-one
- Diethyl (4-oxobenzo[d][1,2,3]-triazin-3(4H)-yl) phosphate
- diethyl (4-oxo-1,2,3-benzotriazin-3-yl) phosphate
- 4(3H)-ONE
- 3-(Diethoxyphosphoryloxy)-1,2,3-
- 3-(Diethoxy-phosphoryloxy)-3H-benzo[d][1,2,3]
- 3-(DIETHOXYPHOSPHORYLOXY)-1,2,3-BENZOTRIAZINE-4(3H)-ONE
- 3-(Diethoxyphosphory
- 3-diethoxyphosphoryloxy-1,2,3-benzotriazin-4(3h)-one
- diethyl 4-oxobenzo[d][1,2,3]triazin-3(4h)-yl phosphate
- 3-[(Diethoxyphosphoryl)oxy]-1,2,3-benzotriazin-4(3H)-one
- 3-[(diethoxyphosphinyl)oxy]-1,2,3-benzotriazin-4(3h)-one
- 3-(diethoxy-phosphoryl
- 165534-43-0
- UNII-Z4JZE73XNT
- AKOS015924149
- 3-(Diethoxy-phosphoryloxy)-1,2,3-benzo[d]triazin-4(3H)-one
- CS-W012140
- diethyl 4-oxo-1,2,3-benzotriazin-3-yl phosphate
- AM84565
- AJDPNPAGZMZOMN-UHFFFAOYSA-N
- 3-(diethoxyphosphoryloxy)-1,2,3-benzo-triazin-4(3H)-one
- 3-((Diethoxyphosphinyl)oxy)-1,2,3-benzotriazin-4(3H)-one
- diethyl 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl phosphate
- 3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4-(3h)-one
- Q19596789
- 1,2,3-Benzotriazin-4(3H)-one, 3-[(diethoxyphosphinyl)oxy]-
- FT-0613751
- EN300-7361897
- 1,2,3-Benzotriazin-4(3H)-one, 3-((diethoxyphosphinyl)oxy)-
- Diethyl (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl) phosphate(DEPBT)
- C11H14N3O5P
- SCHEMBL76069
- 3-(diethoxyphosphoryloxy)-(1,2,3)-benzotriazin-4(3H)-one
- AS-17341
- Diethyl(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)phosphate
- 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one, 98%
- 3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin4(3H)-one
- Z4JZE73XNT
- DTXSID10401645
- Phosphoric acid, diethyl 4-oxo-1,2,3-benzotriazin-3-yl ester
- AC-7859
- 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4-(3H)-one (DEPBT)
- J-510862
- MFCD01236967
- D3262
- 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one
- MDL： MFCD01236967
- Inchi： 1S/C11H14N3O5P/c1-3-17-20(16,18-4-2)19-14-11(15)9-7-5-6-8-10(9)12-13-14/h5-8H,3-4H2,1-2H3
- InChI Key： AJDPNPAGZMZOMN-UHFFFAOYSA-N
- SMILES： P(=O)(OCC)(OCC)ON1C(C2C=CC=CC=2N=N1)=O

Computed Properties

Exact Mass: 299.06700
Monoisotopic Mass: 299.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 89.8
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: powder
Density: 1.45
Melting Point: 72.0 to 76.0 deg-C
Boiling Point: 382.1±25.0 °C at 760 mmHg
Flash Point: 184.9±23.2 °C
Refractive Index: 1.602
PSA: 102.35000
LogP: 1.40120
Solubility: Not determined

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Safety Term：S26-36
Storage Condition：2-8 °C
Risk Phrases：R36/37/38

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Customs Data

HS CODE：2933699090
Customs Data：

China Customs Code:
2933699090

Overview:

2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D3262-5g	3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one	165534-43-0	98.0%(LC)	5g	￥165.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D057R-5g	3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one	165534-43-0	98%	5g	￥61.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D057R-100g	3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one	165534-43-0	98%	100g	￥825.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D057R-25g	3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one	165534-43-0	98%	25g	￥208.0	2022-05-30
Chemenu	CM155786-100g	Diethyl (4-oxobenzo[d][1,2,3]-triazin-3(4H)-yl) phosphate	165534-43-0	98%	100g	$153	2021-06-08
Chemenu	CM155786-500g	Diethyl (4-oxobenzo[d][1,2,3]-triazin-3(4H)-yl) phosphate	165534-43-0	98%	500g	$445	2021-06-08
Chemenu	CM155786-1000g	Diethyl (4-oxobenzo[d][1,2,3]-triazin-3(4H)-yl) phosphate	165534-43-0	98%	1000g	$832	2021-06-08
Alichem	A019098122-100g	Diethyl (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl) phosphate	165534-43-0	98%	100g	238.59 USD	2021-06-17
Alichem	A019098122-500g	Diethyl (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl) phosphate	165534-43-0	98%	500g	752.96 USD	2021-06-17
Fluorochem	024893-1g	3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4-(3H)-one	165534-43-0	98%	1g	￡10.00	2022-02-28

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Production Method

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:165534-43-0)3-(二乙氧基邻酰氧基)-1,2,3-苯并三嗪-4-酮

Order Number:LE2472982

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:40

Price ($):discuss personally

Email:18501500038@163.com

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